Sodiumdodecaborate,10Benriched
Description
Sodium dodecaborate, 10B enriched (Na₂[¹⁰B₁₂H₁₂], CAS 109851-98-1) is a sodium salt of the dodecaborate anion with all 12 boron atoms enriched with the ¹⁰B isotope. Its molecular weight is 178.07 g/mol, and it is commercially available with >98% purity . The compound is classified as "dual use," indicating applications in both industrial and medical fields, particularly in boron neutron capture therapy (BNCT) due to ¹⁰B’s high thermal neutron capture cross-section (3837 barns) .
Properties
CAS No. |
109851-98-1 |
|---|---|
Molecular Formula |
B12NaO36-35 |
Molecular Weight |
728.70017 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Compositional Differences
Table 1: Key Properties of Sodium Dodecaborate, 10B Enriched and Analogues
Key Observations :
- Boron Content : Sodium dodecaborate, 10B enriched and its cesium analogue contain 12 boron atoms, enabling higher neutron capture efficiency compared to decaborate (10 boron atoms).
- Isotopic Enrichment: Only sodium and cesium dodecaborates are explicitly noted as ¹⁰B-enriched, critical for BNCT .
- Cation Influence : Cesium derivatives (e.g., Cs₂[¹⁰B₁₂H₁₂]) may exhibit higher density and lower solubility in polar solvents compared to sodium salts, impacting their use in material science .
Functional and Application-Based Comparisons
Neutron Capture Therapy (BNCT)
- Sodium dodecaborate, 10B enriched is optimized for BNCT due to its high ¹⁰B content and solubility in aqueous media, facilitating intravenous administration .
- In contrast, the amino-closo-dodecaborate anion ([B₁₂H₁₁NH₃]⁻) can be functionalized for tumor-targeting but lacks isotopic enrichment in reported studies, reducing neutron capture efficiency .
Material Science and Catalysis
- Disodium decahydrodecaborate (Na₂[B₁₀H₁₀]) is used in ionic liquids and electrolytes due to its stability and lower molecular weight, but its smaller boron cluster limits neutron-related applications .
- Cesium dodecaborate, 10B enriched may serve in neutron shielding materials where high atomic number cations (Cs⁺) enhance radiation attenuation .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
